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Technical Support Center: Avibactam Sodium
Hydrate Stability Guide
Executive Summary & Core Mechanism

Avibactam sodium is a non-beta-lactam beta-lactamase inhibitor containing a
diazabicyclooctane (DBO) core. Unlike clavulanic acid, it inhibits enzymes via a reversible
acylation mechanism. However, outside the enzyme pocket, the molecule is susceptible to
irreversible hydrolysis (ring-opening), particularly under alkaline conditions or elevated
temperatures.[1]

This guide provides a self-validating system for researchers to maintain the integrity of
Avibactam sodium hydrate, addressing its two primary enemies: moisture (hygroscopicity)
and alkaline hydrolysis.[1]

Solid-State Storage: The "Dry Chain" Protocol

Q: My Avibactam powder has formed clumps. Is it still usable? A: Clumping indicates moisture
absorption (hygroscopicity). While minor clumping may not immediately destroy potency, it
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alters the weighable mass, leading to inaccurate dosing.[1] If the powder has turned into a
sticky gum, it has likely undergone deliquescence and partial hydrolysis; discard it.[1]

imal litions (Solid!

Parameter Recommendation Mechanism / Rationale

Slows kinetic degradation
Temperature -20°C (Long-term)
pathways.[1]

] Tightly sealed, amber glass or Protects from light; prevents
Container

opaque plastic. moisture ingress.[2][3]
Avibactam sodium is
) - hygroscopic.[4] Moisture
Desiccant Mandatory (Silica gel pack).

catalyzes hydrolysis even in

solid state.

N Prevents condensation from
) Equilibrate to Room Temp (RT) )
Thawing ) forming on the cold powder
before opening. ] ) )
when opened in humid lab air.

Technical Insight: The "hydrate" designation implies a crystal lattice containing water. However,
excess environmental moisture leads to amorphous conversion and increased chemical

reactivity. Always store with a desiccant.

Reconstitution & Solution Stability

Q: Can | freeze aqueous stock solutions of Avibactam? A:Avoid if possible. Unlike many
antibiotics, Avibactam aqueous solutions are sensitive to freeze-thaw cycles which can induce
micro-precipitates or ring stress.

o Best Practice: Prepare fresh.
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o Alternative: If necessary, flash-freeze single-use aliquots in liquid nitrogen and store at
-80°C. Never refreeze.

Q: What is the optimal pH for solution stability? A: Maintain pH 6.0 — 7.0.

o Danger Zone: pH > 7.5 significantly accelerates the hydrolysis of the amide bond in the DBO
ring.

» Buffer Choice: PBS (pH 7.[5]2) is acceptable for short-term use (<24h).[1] For longer stability,
slightly acidic buffers (MES, pH 6.[1]0) are superior.

Solution Stability Matrix

Max Stability
Solvent Storage Temp . Notes
Window
Hydrolysis risk
Water / PBS Room Temp (25°C) <12 Hours increases rapidly after
12h.
_ 24h is the safe "Gold
Water / PBS Refrigerated (4°C) 24 - 48 Hours
Standard.”
Hygroscopic solvent;
DMSO -20°C 1 Month use anhydrous DMSO
only.
Best for organic stock
DMSO -80°C 6 Months

solutions.

Critical Protocol: When using DMSO, ensure it is fresh/anhydrous. Old DMSO absorbs water

from the air, creating a "wet" organic solvent that will degrade Avibactam over time.

Visualizing the Stability Decision Tree
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The following workflow illustrates the decision logic for storage based on the physical state of

the compound.
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Figure 1: Decision matrix for Avibactam Sodium storage.[5] Blue nodes indicate decision

points; Green/Yellow indicate safe storage; Red indicates high-risk/short-term states.[1]

Troubleshooting & Degradation Pathways

Q: How do | know if my Avibactam has degraded? A: HPLC is the only definitive method, but

physical signs provide clues.
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Degradation Indicators

e Physical: Change from white fluffy powder to yellowish gum (Solid).
e Chemical (HPLC): Appearance of ring-opened hydrolysis products.
o Mechanism:[2][6] The DBO ring opens to form a urea derivative. This is irreversible.

o Cause: High pH (>7.5) or heat.

Experimental Compatibility (Ceftazidime Partnering)

When co-formulating with Ceftazidime (e.g., for MIC testing):
o Compatibility: Highly compatible physically.

 Stability: The mixture is stable for 24 hours at 4°C.

¢ Diluents: 0.9% Saline or 5% Dextrose are preferred.

o Protocol: Reconstitute separately, then mix. Do not store the combined solution for >24h, as
Ceftazidime itself degrades to pyridine, which can alter the pH and destabilize Avibactam.[1]
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« National Institutes of Health (NIH) / PMC.Kinetics of Avibactam Inhibition. Discusses the
reversible acylation mechanism and the stability of the acyl-enzyme complex vs. hydrolytic
degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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